2-Fluoro-5-nitrobenzoyl fluoride

• IUPAC Name: 2-fluoro-5-nitrobenzoyl fluoride
• InChI: InChI=1S/C7H3F2NO3/c8-6-2-1-4(10(12)13)3-5(6)7(9)11/h1-3H
• InChI Key: SMORBGLUXQZHAU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])C(=O)F)F
• Molecular Formula: C7H3F2NO3
• DSSTOX Substance ID: DTXSID401294141
• Molecular Weight: 187.10 g/mol
• CAS RN: 1858249-91-8

Description

2-Fluoro-5-nitrobenzoyl fluoride, also known as 2-FNB, is a synthetic organic compound belonging to the class of nitrobenzoyl fluorides. It is a colorless, highly volatile liquid with a low boiling point and a pungent odor. 2-FNB has numerous scientific applications and is widely used in organic synthesis, biochemistry, and drug discovery.

Mechanism of Action

2-Fluoro-5-nitrobenzoyl fluoride has a number of mechanisms of action. In organic synthesis, it acts as a nucleophilic reagent, reacting with electron-rich sites on the target molecule to form a covalent bond. In biochemistry, it acts as a catalyst, activating enzymes and other proteins to catalyze biochemical reactions. In drug discovery, it acts as a ligand, binding to target molecules and modulating their activity.
Biochemical and Physiological Effects
2-Fluoro-5-nitrobenzoyl fluoride has a number of biochemical and physiological effects. In organic synthesis, it can catalyze the formation of covalent bonds between molecules, leading to the formation of new compounds. In biochemistry, it can activate enzymes and other proteins, leading to the catalyzation of biochemical reactions. In drug discovery, it can bind to target molecules, modulating their activity and leading to the discovery of new drugs.

Advantages and Limitations for Lab Experiments

2-Fluoro-5-nitrobenzoyl fluoride has a number of advantages and limitations for lab experiments. One advantage is its low boiling point, which makes it easy to handle and store. Another advantage is its high reactivity, which makes it suitable for a wide range of organic synthesis reactions. On the other hand, its high volatility can make it difficult to handle and control in certain experiments. Additionally, its pungent odor can be a nuisance in some experiments.

Future Directions

There are a number of potential future directions for 2-Fluoro-5-nitrobenzoyl fluoride. One potential direction is the development of new synthetic methods for the synthesis of nitrobenzoyl fluorides. Another potential direction is the development of new catalytic reactions for the activation of enzymes and other proteins. Additionally, new methods for the screening of potential drug candidates could be developed, as well as new ligands for the binding of target molecules. Finally, further research into the biochemical and physiological effects of 2-Fluoro-5-nitrobenzoyl fluoride could be conducted.

Synthesis Methods

2-Fluoro-5-nitrobenzoyl fluoride can be synthesized by reacting 2-fluoro-5-nitrobenzoyl chloride with sodium fluoride in aqueous solution. The reaction is typically carried out at room temperature and produces a white precipitate. The precipitate is then filtered and washed with water to yield the desired compound.

Scientific Research Applications

2-Fluoro-5-nitrobenzoyl fluoride has a number of scientific applications, including organic synthesis, biochemistry, and drug discovery. In organic synthesis, it is used as a reagent for the synthesis of heterocyclic compounds, as well as for the synthesis of other nitrobenzoyl fluorides. In biochemistry, it is used in the synthesis of enzymes and other proteins, as well as in the preparation of antibodies and other biological molecules. In drug discovery, it is used in the synthesis of new drugs, as well as in the screening of potential drug candidates.